Cas no 81446-91-5 ( )

• Product Name: &nbsp
• CAS No: 81446-91-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 986757
• Update Time: 2024-03-05

  Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-cyano-4-methyl-, methyl ester (9CI)
• Benzoic acid, 2-amino-3-cyano-4-methyl-, methyl ester
•  

• Inchi： 1S/C10H10N2O2/c1-6-3-4-7(10(13)14-2)9(12)8(6)5-11/h3-4H,12H2,1-2H3
• InChI Key： MYKYRRCZSPICAO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C)C(C#N)=C1N

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 106-108 °C(Solv: hexane (110-54-3); benzene (71-43-2))
• Boiling Point: 340.6±42.0 °C(Predicted)
• pka: -0.37±0.10(Predicted)